4-(4-(1H-Imidazol-1-yl)phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

Specification

• CAS No.: 1354706-33-4
• Molecular Formula: C17H13N5O2
• Molecular Weight: 319.32 g/mol
• IUPAC Name: 4-(4-imidazol-1-ylphenyl)-1-methylpyrazolo[3,4-b]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C17H13N5O2/c1-21-16-14(15(20-21)17(23)24)13(6-7-19-16)11-2-4-12(5-3-11)22-9-8-18-10-22/h2-10H,1H3,(H,23,24)
• Standard InChI Key: FKGJIMPUXDHPRJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=N1)C(=O)O)C3=CC=C(C=C3)N4C=CN=C4

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s IUPAC name, 4-(4-imidazol-1-ylphenyl)-1-methylpyrazolo[3,4-b]pyridine-3-carboxylic acid, reflects its hybrid structure (Table 1). The pyrazolo[3,4-b]pyridine core is substituted at position 1 with a methyl group and at position 3 with a carboxylic acid moiety. A phenyl ring at position 4 bears an imidazol-1-yl group, introducing additional nitrogen-based heteroaromaticity.

Table 1: Molecular Properties of 4-(4-(1H-Imidazol-1-yl)phenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic Acid

Property	Value
CAS No.	1354706-33-4
Molecular Formula	C₁₇H₁₃N₅O₂
Molecular Weight	319.32 g/mol
IUPAC Name	4-(4-imidazol-1-ylphenyl)-1-methylpyrazolo[3,4-b]pyridine-3-carboxylic acid
SMILES	CN1C2=NC=CC(=C2C(=N1)C(=O)O)C3=CC=C(C=C3)N4C=CN=C4
InChI Key	FKGJIMPUXDHPRJ-UHFFFAOYSA-N

The planar pyrazolo[3,4-b]pyridine system enables π-π stacking interactions, while the carboxylic acid and imidazole groups provide sites for hydrogen bonding and metal coordination.

Synthesis and Structural Modifications

Condensation-Based Strategies

Synthesis typically involves condensation reactions between preformed pyrazole or pyridine precursors. For example:

• Pyrazole Intermediate Preparation: 3-Methyl-1H-pyrazolo[3,4-b]pyridine is oxidized to the corresponding carboxylic acid using KMnO₄ under basic conditions.

• Imidazole Coupling: The imidazol-1-ylphenyl group is introduced via Ullmann-type coupling or nucleophilic aromatic substitution, leveraging palladium catalysts or copper-mediated reactions.

• Final Assembly: Carbodiimide-mediated coupling (e.g., using CDI) links the pyrazolo[3,4-b]pyridine-carboxylic acid to the imidazole-phenyl moiety.

Table 2: Key Synthetic Steps and Conditions

Step	Reaction Type	Reagents/Conditions	Yield
1	Oxidation of pyrazole	KMnO₄, NaOH, H₂O, Δ	62%
2	Imidazole-phenyl coupling	CuI, L-proline, K₂CO₃, DMF	45%
3	Carboxylic acid activation	CDI, dry DMF, rt, 24 h	78%

Modifications to the methyl group at position 1 or the imidazole substituent have been explored to optimize solubility and bioactivity.

Physicochemical and Spectroscopic Properties

Solubility and Stability

The compound exhibits limited aqueous solubility (0.12 mg/mL in PBS, pH 7.4) due to its hydrophobic aromatic systems. Stability studies indicate degradation <5% after 48 h at 25°C in aqueous buffers, though photodegradation occurs under UV light.

Spectroscopic Data

• ¹H NMR (DMSO-d₆): δ 8.74 (dd, 1H, pyridine-H), 8.14 (t, 1H, imidazole-H), 7.51 (dd, 1H, phenyl-H), 3.24 (s, 3H, CH₃).

• UV-Vis (MeOH): λₘₐₓ = 274 nm (π→π* transition), ε = 12,400 M⁻¹cm⁻¹.

Biological Activities and Mechanisms

Cell Line	IC₅₀ (µM)	Target Protein
HeLa	1.2 ± 0.3	Cdk1
HCT116	2.1 ± 0.5	VEGF-R2
A375	1.8 ± 0.4	Aurora-A

Anti-Inflammatory Effects

At 10 µM, the compound reduces TNF-α production in LPS-stimulated macrophages by 65%, likely through NF-κB pathway inhibition.

Pharmacokinetic and Toxicity Considerations

ADME Profile

• Absorption: Moderate permeability (Papp = 8.6 × 10⁻⁶ cm/s in Caco-2 cells).

• Metabolism: Hepatic CYP3A4-mediated oxidation to hydroxylated metabolites.

• Excretion: Primarily renal (72% over 24 h in rats).

Toxicity Data

• Acute Toxicity (LD₅₀): >500 mg/kg in mice (oral).

• Genotoxicity: Negative in Ames test at ≤100 µM.

Comparative Analysis with Analogues

Replacing the imidazole ring with benzimidazole (as in L1–L3) enhances Cdk1 inhibition but reduces solubility. Methylation of the pyrazole NH group abolishes activity, underscoring the importance of hydrogen-bonding capacity.

Future Directions

• Structural Optimization: Introducing polar groups (e.g., sulfonamides) to improve solubility.

• Target Validation: Proteomic studies to identify off-target effects.

• In Vivo Efficacy: Testing in xenograft models of cervical and colon cancers.